8-cyclohexyl-3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazine

• Molecular Formula: C14H16N4
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 12-cyclohexyl-1,5,7,10-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene
• InChI: InChI=1S/C14H16N4/c1-2-4-10(5-3-1)12-8-16-13-9-17-14-11(18(12)13)6-7-15-14/h6-10,15H,1-5H2
• InChI Key: DRLXSJUOTKNTDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CN=C3N2C4=C(NC=C4)N=C3

Description

8-cyclohexyl-3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazine is a useful research compound. Its molecular formula is C14H16N4 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous NaOH (2N, 0.3 mL) was added to 8-cyclohexyl-3-tosyl-3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazine (0.051 g, 0.13 mmol) in 1,4-dioxane (3 mL) and the mixture was heated at reflux for about 1 h. The organic solvent was removed under reduced pressure and the aqueous phase neutralized with aqueous 1 N HCl and extracted with EtOAc (2×15 mL). The combined organic extracts were washed with brine (1×10 mL), dried over anhydrous MgSO4, and concentrated in vacuo. The residue was suspended in MeCN (2 mL) and the precipitate was collected by filtration and dried to yield 8-cyclohexyl-3H-imidazo[1,2-a]pyrrolo[2,3-e]pyrazine as a tan solid (0.006 g, 19%): LC/MS (Table 2, Method a) Rt=2.12 min; MS m/z: 241 (M+H)+.